Cas no 1894277-58-7 (1-1-methyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-one)

• Product Name: 1-1-methyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-one
• CAS No: 1894277-58-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6295828
• PubChem ID: 115092483
• Update Time: 2025-08-05

1-1-methyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-methyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-one
• 1894277-58-7
• 1-[1-Methyl-3-(oxan-3-yl)-1H-pyrazol-5-yl]ethan-1-one
• EN300-1617325

• Inchi： 1S/C11H16N2O2/c1-8(14)11-6-10(12-13(11)2)9-4-3-5-15-7-9/h6,9H,3-5,7H2,1-2H3
• InChI Key： WJJRHXRQOSFYKH-UHFFFAOYSA-N
• SMILES： O1CCCC(C2C=C(C(C)=O)N(C)N=2)C1

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.1Ų

Additional information on 1-1-methyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-one

1-1-methyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-one: A Comprehensive Overview

The compound with CAS No. 1894277-58-7, commonly referred to as 1-1-methyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring with an oxane group and a methyl ketone moiety. Its chemical structure has been extensively studied, revealing its potential applications in drug design and material science.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 1-1-methyl-3-(oxan-3-yl)-1H-pyrazol-5-ylethan-1-one. One such approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the ability of microwave irradiation to accelerate bond formation, particularly in the construction of heterocyclic compounds like pyrazoles. The incorporation of an oxane group into the molecule adds complexity to its structure, making it a valuable target for studying stereochemistry and conformational analysis.

The biological activity of this compound has been a focal point of recent studies. Research indicates that 1H-pyrazole derivatives often exhibit potent antioxidant and anti-inflammatory properties, which are highly desirable in pharmaceutical applications. In particular, the presence of the oxane group may enhance the molecule's bioavailability and stability, making it a promising candidate for drug development. Preclinical studies have demonstrated that this compound exhibits selective inhibition against certain enzymes, suggesting its potential utility in treating conditions such as neurodegenerative diseases and inflammatory disorders.

From a structural standpoint, the molecular geometry of 1H-pyrazol-5-one derivatives plays a crucial role in determining their pharmacokinetic properties. The methyl ketone group contributes to the molecule's lipophilicity, while the oxane ring introduces hydrophilic characteristics, creating a balance that is advantageous for drug delivery. Computational modeling techniques, such as molecular docking and dynamics simulations, have been employed to predict how this compound interacts with biological targets at the molecular level. These studies have provided valuable insights into its binding affinity and selectivity.

The synthesis of oxan-containing pyrazole derivatives has also been optimized through green chemistry principles. By utilizing eco-friendly solvents and catalysts, researchers have developed more sustainable routes for producing this compound. For instance, the use of ionic liquids as catalysts has not only improved reaction efficiency but also reduced waste generation. Such advancements align with current trends toward environmentally responsible chemical practices.

In terms of applications beyond pharmacology, pyrazole-based compounds are increasingly being explored for their potential in materials science. The unique electronic properties of these molecules make them suitable candidates for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating pyrazole derivatives into polymer frameworks to enhance their conductivity and stability under various conditions.

Looking ahead, the study of CAS No. 1894277-58-7 is expected to yield further breakthroughs in both basic and applied sciences. Collaborative efforts between chemists, biologists, and material scientists are likely to unlock new functionalities for this compound, paving the way for innovative solutions across multiple industries.